Cas no 5452-02-8 ( )

• Product Name: &nbsp
• CAS No: 5452-02-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 941694
• PubChem ID: 228768
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID50281529
• Benzoic acid, 4-methoxy-, 1-methylpropyl ester
• SCHEMBL14094388
• butan-2-yl 4-methoxybenzoate
• NSC21890
• DEYBTTQRVBVNIC-UHFFFAOYSA-N
• 5452-02-8
• NSC-21890
•  

• Inchi： 1S/C12H16O3/c1-4-9(2)15-12(13)10-5-7-11(14-3)8-6-10/h5-9H,4H2,1-3H3
• InChI Key： DEYBTTQRVBVNIC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)C(C)CC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.034
• Boiling Point: 293.8°C at 760 mmHg
• Flash Point: 118.9°C
• Refractive Index: 1.493
• PSA: 35.53